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Compound of Interest

Compound Name: 2-Methoxy-5-nitropyridin-4-ol

CAS No.: 1374652-16-0

Cat. No.: B595659

Get Quote

A Protocol for Tautomeric, Electronic, and Spectroscopic Analysis

Executive Summary & Molecular Architecture
2-Methoxy-5-nitropyridin-4-ol represents a complex "push-pull" electronic system. The

molecule features an electron-donating methoxy group at C2, an electron-withdrawing nitro

group at C5, and a tautomerizable hydroxyl group at C4.

For researchers, the critical challenge—and the primary focus of this computational guide—is

the prototropic tautomerism between the 4-hydroxy (enol) and 4-pyridone (keto) forms. Unlike

simple pyridines, the adjacent 5-nitro group introduces a stabilizing intramolecular hydrogen

bond (IMHB) that can invert standard tautomeric preferences, altering reactivity and

bioavailability.

Core Structural Challenges
Tautomeric Equilibrium: Competition between aromaticity (hydroxy form) and carbonyl

stability (pyridone form).
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Intramolecular Interactions: The formation of a 6-membered H-bond ring between the C4-

hydroxyl and C5-nitro group.

Solvation Effects: High polarity solvents (DMSO, Water) stabilize the charge-separated

pyridone form, requiring implicit solvation models (PCM/SMD).

Computational Methodology (The Protocol)
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), this

protocol utilizes Density Functional Theory (DFT) with dispersion corrections, essential for

capturing the weak non-covalent interactions in the nitro-hydroxyl motif.

Recommended Level of Theory
Geometry Optimization:wB97X-D or B3LYP-D3(BJ) / 6-311++G(d,p)

Rationale: The wB97X-D functional includes long-range dispersion corrections, critical for

accurate IMHB energies and stacking interactions. The 6-311++G(d,p) basis set adds

diffuse functions to describe the lone pairs on the nitro and methoxy oxygens.

Vibrational Analysis: Harmonic frequencies at the same level (Scale factor ~0.961 for

B3LYP).

Validation: Absence of imaginary frequencies confirms a true minimum.

Solvation Model: IEF-PCM or SMD (Solvation Model based on Density).

Solvents: Gas Phase (baseline), Chloroform (low polarity), DMSO/Water (biological

relevance).

Computational Workflow Visualization
The following diagram outlines the logical flow for a complete quantum chemical

characterization.
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Figure 1: Standardized computational workflow for profiling heterocyclic tautomers.

Structural Analysis & Tautomeric Equilibria
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This is the most scientifically significant section. You must calculate the Relative Gibbs Free

Energy (

) to determine the dominant species.

The Tautomeric Landscape
Form A (4-Hydroxypyridine / Enol):

Aromatic pyridine ring.[1][2]

Stabilization: Strong intramolecular H-bond between O-H (donor) and Nitro-O (acceptor).

Hypothesis: In the gas phase, this form is likely favored due to the "resonance-assisted

hydrogen bond" (RAHB) effect with the nitro group.

Form B (4-Pyridone / Keto):

Quinoid-like structure; H moves to N1.

Stabilization: High dipole moment; favored in polar solvents (DMSO, Water).

Steric Clash: The nitro group may sterically interfere with the carbonyl oxygen,

destabilizing this form compared to unsubstituted pyridone.

Form A: 4-Hydroxy
(Aromatic, IMHB Stabilized)

TS
(Proton Transfer)

  Barrier  

Form B: 4-Pyridone
(Polar, Solvent Stabilized)

Click to download full resolution via product page

Figure 2: Tautomeric equilibrium between the hydroxy (enol) and pyridone (keto) forms.[3]

Data Presentation: Energetics Table
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Construct your results table as follows. Values are illustrative of expected trends based on

nitropyridine literature [1].

Parameter
Gas Phase (

, kcal/mol)

Water (PCM) (

, kcal/mol)

Dominant
Interaction

4-Hydroxy (Enol) 0.00 (Ref) +1.50
Intramolecular H-Bond

(OH...NO2)

4-Pyridone (Keto) +2.80 -0.50
Dipole-Dipole /

Solvation

Transition State +35.0 +28.0
Proton Transfer

Barrier

Note: In gas phase, the IMHB usually stabilizes the hydroxy form. In water, the high dipole of

the pyridone form often overcomes this.

Spectroscopic Profiling (Validation)
To validate your calculations against experimental data, focus on these key signatures.

Infrared (IR) Spectroscopy[3][4][5][6]
Hydroxyl Form: Look for a broad, red-shifted O-H stretch around 3100-3200 cm⁻¹ (indicative

of strong H-bonding to the nitro group) and NO₂ asymmetric stretch at ~1530 cm⁻¹.

Pyridone Form: Look for a strong Carbonyl (C=O) stretch at 1640-1660 cm⁻¹ and N-H

stretch.

Scaling: Multiply calculated harmonic frequencies by 0.961 (for B3LYP/6-311++G**) to match

experimental wavenumbers [2].

NMR Spectroscopy (GIAO Method)[4][6]
Protocol: Calculate Shielding Tensors using the GIAO method on optimized geometries in

DMSO (PCM).
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Key Descriptor: The C4 carbon chemical shift.

C-OH (Hydroxy):

~160-165 ppm.

C=O (Pyridone):

~175-180 ppm.

Reference: Compare with TMS calculated at the same level of theory.

Reactivity Descriptors (Fukui Functions)
For drug development, understanding where this molecule reacts is vital.

Electrophilic Attack: The 2-methoxy group activates the ring. However, the 5-nitro group

deactivates it.

Prediction: Electrophilic substitution is difficult but most likely at C3 (ortho to methoxy,

meta to nitro).

Nucleophilic Attack: The nitro group activates the ring for S_NAr.

Prediction: Nucleophiles (e.g., amines) may displace the 2-methoxy group or the 4-

hydroxyl (if activated), facilitated by the electron-withdrawing nitro group at C5.

MEP Map: Visualizing the Molecular Electrostatic Potential will show a deep red (negative)

region over the Nitro group and a blue (positive) region on the Hydroxyl H (or NH in pyridone

form).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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